N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)acetamide

• IUPAC Name: N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-(2-oxo-2-piperidin-1-ylethyl)sulfanylacetamide
• InChI: InChI=1S/C19H21N3O4S2/c23-17(10-27-11-18(24)22-6-2-1-3-7-22)21-19-20-14(9-28-19)13-4-5-15-16(8-13)26-12-25-15/h4-5,8-9H,1-3,6-7,10-12H2,(H,20,21,23)
• InChI Key: IPWJBIBXKXBFET-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSCC(=O)NC2=NC(=CS2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H21N3O4S2
• Molecular Weight: 419.5 g/mol

Description

N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)acetamide is a useful research compound. Its molecular formula is C19H21N3O4S2 and its molecular weight is 419.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation for Antitumor Activity

Compounds structurally related to the queried molecule have been synthesized and evaluated for their antitumor activities. For instance, a study reported the synthesis of thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, with some showing promising inhibitory effects on different cancer cell lines, indicating potential applications in cancer therapy (Albratty et al., 2017).

Antimicrobial Activity and SAR Evaluation

Another research focus is the synthesis and structure-activity relationship (SAR) evaluation of derivatives for antimicrobial activities. A study synthesized and evaluated substituted 2-aminobenzothiazoles derivatives, demonstrating antimicrobial activity against resistant strains such as Methicillin-resistant Staphylococcus aureus (MRSA), highlighting the potential for addressing antimicrobial resistance (Anuse et al., 2019).

Biological Evaluation and Molecular Interaction Studies

Research also extends to biological evaluation and molecular interaction studies, where compounds with similar structures have been investigated for their interactions with biological targets, such as the p38α MAP kinase, showing potential as anti-inflammatory agents (Tariq et al., 2018).

Exploration of Metabolic Stability and Structure-Activity Relationships

The exploration of metabolic stability and structure-activity relationships (SAR) of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors showcases the importance of structural modifications to enhance drug properties, such as metabolic stability, which is crucial for drug development (Stec et al., 2011).

Insecticidal Activity Against Agricultural Pests

Additionally, some compounds are investigated for their insecticidal activity against agricultural pests, offering potential applications in pest management strategies to protect crops and enhance agricultural productivity (Fadda et al., 2017).